5-azido-2,3-dihydro-1H-indene

• IUPAC Name: 5-azido-2,3-dihydro-1H-indene
• InChI: InChI=1S/C9H9N3/c10-12-11-9-5-4-7-2-1-3-8(7)6-9/h4-6H,1-3H2
• InChI Key: RNNOMJDAURJHKU-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C1)C=C(C=C2)N=[N+]=[N-]
• Molecular Formula: C9H9N3
• Molecular Weight: 159.19 g/mol

Description

“5-azido-2,3-dihydro-1H-indene” is a chemical compound. It’s a derivative of indane or indan, which is an organic compound with the formula C6H4(CH2)3. Indane is a colorless liquid hydrocarbon, a petrochemical, and a bicyclic compound.

Scientific Research Applications

Synthesis and Chemical Reactivity

• Graphene Oxide as a Catalyst : Graphene oxide has been utilized as a carbocatalyst for synthesizing 5-aryl-1H-indeno[2’,1’:5,6]pyrido[2,3-d]pyrimidine-2,4,6(3H)-trione, highlighting its potential in catalyzing the synthesis of complex organic compounds including those related to 5-azido-2,3-dihydro-1H-indene derivatives (Dehghanpour, Mosslemin, & Mohebat, 2018).

• Study of Molecular Structure and Vibrational Analysis : Research has been conducted on the molecular structure and vibrational study of 2,3-dihydro-1H-indene and its derivatives, providing insights into their reactivity and stability, which is crucial for their application in various scientific fields (Prasad et al., 2010).

• Annulation Methods for Compound Synthesis : Studies have shown the effectiveness of rhodium(III)-catalyzed [3+2] annulation methods in synthesizing complex compounds involving 5-aryl-2,3-dihydro-1H-pyrroles, a derivative of 2,3-dihydro-1H-indene, demonstrating advanced synthetic techniques in organic chemistry (Zhou et al., 2015).

Applications in Organic Synthesis and Materials Science

• Synthesis of Indene Derivatives : Research on the synthesis of 3-iodo-1H-indene derivatives through iodonium-promoted carbocyclization showcases the versatility of indene derivatives in organic synthesis, which can be related to this compound applications (Khan & Wirth, 2009).

• Development of Organic Photovoltaic Materials : A study describes the use of an indenoindene core in the development of electron acceptors for organic photovoltaics, demonstrating the potential of indene derivatives in renewable energy technologies (Xu et al., 2017).

Mechanism of Action

Indole Derivatives

Indole derivatives, such as 2-amino-2,3-dihydro-1H-indene-5-carboxamide, have been studied for their biological potential . They have been found to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . These compounds bind with high affinity to multiple receptors, which makes them useful in developing new therapeutic derivatives .

Discoidin Domain Receptor 1 (DDR1) Inhibitors

Some 2-amino-2,3-dihydro-1H-indene-5-carboxamide derivatives have been designed and synthesized as new selective DDR1 inhibitors . DDR1 is a type of collagen receptor that is involved in cell communication and adhesion. Inhibiting DDR1 can suppress the signaling pathways that lead to diseases like cancer .

Pharmacokinetics

For instance, 2-amino-2,3-dihydro-1H-indene-5-carboxamide derivatives have shown promising in vivo therapeutic efficacy in models of pancreatic cancer .